Cas no 2306264-39-9 (tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate)

• Product Name: tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate
• CAS No: 2306264-39-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5290182
• Update Time: 2026-03-10

tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane-4-carboxylic acid, 6-formyl-, 1,1-dimethylethyl ester
• tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-10(9-15)4-5-13(14)6-7-13/h9-10H,4-8H2,1-3H3
• InChI Key： URHDKCUIRFKHHV-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C=O)CN2C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate

Introduction to Tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2306264-39-9)

Tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate, with the CAS number 2306264-39-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates two or more rings sharing a common atom. The presence of both a formyl group and an azaspiro structure makes it a versatile intermediate in the synthesis of various biologically active molecules.

The molecular structure of tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate consists of a spirocyclic core formed by the fusion of an eight-membered azacycloalkane ring with a five-membered cycloalkene ring. This arrangement imparts remarkable rigidity and stability to the molecule, which is advantageous in drug design where structural integrity often correlates with enhanced binding affinity and reduced metabolic degradation. The tert-butyl substituent at the carboxylate position not only enhances the lipophilicity of the compound but also provides a stable handle for further functionalization via esterification or amidation reactions.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The formyl group, or aldehyde functionality, serves as a reactive site for condensation reactions with various nucleophiles, including amines, hydrazines, and alcohols. This reactivity has been exploited in the synthesis of Schiff bases, heterocyclic compounds, and other derivatives that exhibit diverse pharmacological properties. For instance, studies have shown that derivatives of spirocyclic azaspiranes can possess anti-inflammatory, analgesic, and even antitumor activities, making them promising candidates for further medicinal chemistry exploration.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate as a pharmacophore. Researchers have employed sophisticated algorithms to predict how this compound interacts with biological targets such as enzymes and receptors. These studies suggest that the spirocyclic core can effectively occupy binding pockets due to its constrained geometry, while the formyl group can engage in hydrogen bonding or form covalent adducts with key residues in the target protein. Such insights have guided the design of more refined analogs with improved pharmacokinetic profiles.

The synthesis of tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate presents an intriguing challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to avoid unwanted side products. However, recent methodologies have demonstrated that transition-metal-catalyzed reactions and organometallic intermediates can streamline the process significantly. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the spirocyclic core efficiently, while protecting group strategies have been utilized to safeguard reactive sites during synthetic transformations.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and polymer chemistry. The rigid spirocyclic structure can serve as a building block for high-performance polymers that exhibit exceptional thermal stability and mechanical strength. Researchers have explored its incorporation into polymeric matrices to enhance material properties for use in aerospace, automotive, and electronic industries. Furthermore, the formyl group provides a site for polymerization or cross-linking reactions, enabling the creation of novel polymeric architectures with tailored functionalities.

The growing interest in tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate has spurred numerous collaborative efforts between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the discovery and development of derivatives with enhanced therapeutic efficacy and safety profiles. Preclinical studies are currently underway to evaluate the biological activity of various analogs synthesized from this core structure. Initial results are promising, indicating that modifications to the substituents can significantly modulate biological responses without compromising structural integrity.

The future prospects for this compound are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications will undoubtedly emerge from both academic research and industrial innovation. The ability to fine-tune its chemical properties makes it an invaluable tool for chemists seeking to develop next-generation therapeutics or advanced materials. Whether used as an intermediate in drug synthesis or as a precursor for high-performance polymers, tert-butyl 6-formyl-4-azaspiro[2.5]octane-4-carboxylate stands at the forefront of interdisciplinary research poised to shape various scientific disciplines.